Cas no 30360-14-6 (1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-)

1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl- structure
30360-14-6 structure
Product Name:1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-
CAS No:30360-14-6
MF:C10H12N6
MW:216.242480278015
CID:308994
Update Time:2024-01-28

1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-
    • 1,3,5-Triazine-2,4,6-triamine, N2-methyl-N2-phenyl-
    • Inchi: 1S/C10H12N6/c1-16(7-5-3-2-4-6-7)10-14-8(11)13-9(12)15-10/h2-6H,1H3,(H4,11,12,13,14,15)
    • InChI Key: VPWWIELPZSOTLV-UHFFFAOYSA-N
    • SMILES: N1=C(N)N=C(N)N=C1N(C)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 216.11256
  • Monoisotopic Mass: 216.112344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94

Experimental Properties

  • Density: 1.366
  • Melting Point: 257-259 °C
  • Boiling Point: 487.2°C at 760 mmHg
  • Flash Point: 248.4°C
  • Refractive Index: 1.728
  • PSA: 93.95
  • pka: 5.09±0.10(Predicted)
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